Cas no 1221341-54-3 ({1-[3-(Dimethylamino)propyl]-2-methanesulfonyl-1H-imidazol-5-yl}methanol)
{1-[3-(Dimethylamino)propyl]-2-methanesulfonyl-1H-imidazol-5-yl}methanol Chemical and Physical Properties
Names and Identifiers
-
- {1-[3-(Dimethylamino)propyl]-2-methanesulfonyl-1H-imidazol-5-yl}methanol
-
- MDL: MFCD14707603
- Inchi: 1S/C10H19N3O3S/c1-12(2)5-4-6-13-9(8-14)7-11-10(13)17(3,15)16/h7,14H,4-6,8H2,1-3H3
- InChI Key: KYNRMQGXCQDIEU-UHFFFAOYSA-N
- SMILES: S(C)(C1=NC=C(CO)N1CCCN(C)C)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 6
- Complexity: 326
- Topological Polar Surface Area: 83.8
{1-[3-(Dimethylamino)propyl]-2-methanesulfonyl-1H-imidazol-5-yl}methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB420819-1 g |
{1-[3-(Dimethylamino)propyl]-2-methanesulfonyl-1H-imidazol-5-yl}methanol |
1221341-54-3 | 1g |
€289.50 | 2022-03-24 | ||
| abcr | AB420819-5 g |
{1-[3-(Dimethylamino)propyl]-2-methanesulfonyl-1H-imidazol-5-yl}methanol |
1221341-54-3 | 5g |
€467.00 | 2022-03-24 | ||
| abcr | AB420819-10 g |
{1-[3-(Dimethylamino)propyl]-2-methanesulfonyl-1H-imidazol-5-yl}methanol |
1221341-54-3 | 10g |
€644.50 | 2022-03-24 | ||
| abcr | AB420819-25 g |
{1-[3-(Dimethylamino)propyl]-2-methanesulfonyl-1H-imidazol-5-yl}methanol |
1221341-54-3 | 25g |
€900.10 | 2022-03-24 | ||
| Chemenu | CM330358-1g |
{1-[3-(Dimethylamino)propyl]-2-methanesulfonyl-1h-imidazol-5-yl}methanol |
1221341-54-3 | 95%+ | 1g |
$187 | 2023-01-19 | |
| Chemenu | CM330358-5g |
{1-[3-(Dimethylamino)propyl]-2-methanesulfonyl-1h-imidazol-5-yl}methanol |
1221341-54-3 | 95%+ | 5g |
$474 | 2023-01-19 | |
| Chemenu | CM330358-10g |
{1-[3-(Dimethylamino)propyl]-2-methanesulfonyl-1h-imidazol-5-yl}methanol |
1221341-54-3 | 95%+ | 10g |
$672 | 2023-01-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1193748-1g |
{1-[3-(Dimethylamino)propyl]-2-methanesulfonyl-1h-imidazol-5-yl}methanol |
1221341-54-3 | 98% | 1g |
¥2338.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1193748-2g |
{1-[3-(Dimethylamino)propyl]-2-methanesulfonyl-1h-imidazol-5-yl}methanol |
1221341-54-3 | 98% | 2g |
¥3234.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1193748-5g |
{1-[3-(Dimethylamino)propyl]-2-methanesulfonyl-1h-imidazol-5-yl}methanol |
1221341-54-3 | 98% | 5g |
¥3696.00 | 2024-08-09 |
{1-[3-(Dimethylamino)propyl]-2-methanesulfonyl-1H-imidazol-5-yl}methanol Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on {1-[3-(Dimethylamino)propyl]-2-methanesulfonyl-1H-imidazol-5-yl}methanol
Compound Introduction: {1-[3-(Dimethylamino)propyl]-2-methanesulfonyl-1H-imidazol-5-yl}methanol (CAS No: 1221341-54-3)
The compound {1-[3-(Dimethylamino)propyl]-2-methanesulfonyl-1H-imidazol-5-yl}methanol, identified by its CAS number 1221341-54-3, is a sophisticated organic molecule with significant potential in the field of pharmaceutical research and development. This compound belongs to the imidazole class, a heterocyclic structure that has garnered considerable attention due to its diverse biological activities and applications in medicinal chemistry.
At the core of this compound's structure lies an imidazole ring, which is a five-membered aromatic ring containing two nitrogen atoms. The presence of these nitrogen atoms imparts unique electronic and steric properties to the molecule, making it a versatile scaffold for drug design. Specifically, the imidazole ring in {1-[3-(Dimethylamino)propyl]-2-methanesulfonyl-1H-imidazol-5-yl}methanol is substituted at the 5-position with a methanol group, further enhancing its reactivity and functionalization possibilities.
The molecular framework of this compound also features a dimethylamino group attached to a propyl chain at the 3-position of the imidazole ring. This N-substituted side chain not only contributes to the compound's solubility and bioavailability but also plays a crucial role in modulating its interactions with biological targets. The dimethylamino group is known for its ability to enhance binding affinity and metabolic stability, making it a preferred moiety in many drug candidates.
The 2-position of the imidazole ring is functionalized with a methanesulfonyl group, which introduces a strong electron-withdrawing effect into the molecule. This substitution can significantly influence the electronic properties of the imidazole core, potentially altering its binding mode to biological receptors. The methanesulfonyl group is also known for its ability to enhance pharmacokinetic properties, such as improving absorption and reducing metabolic degradation.
Recent advancements in computational chemistry and molecular modeling have highlighted the importance of understanding the three-dimensional structure of such compounds. Studies using molecular dynamics simulations have shown that the conformational flexibility of {1-[3-(Dimethylamino)propyl]-2-methanesulfonyl-1H-imidazol-5-yl}methanol allows it to adopt multiple binding poses, which could be exploited for designing more effective drug molecules. These insights have been instrumental in guiding synthetic modifications aimed at optimizing pharmacological activity.
In terms of biological activity, preliminary studies suggest that {1-[3-(Dimethylamino)propyl]-2-methanesulfonyl-1H-imidazol-5-yl}methanol exhibits promising properties as an inhibitor of certain enzymes implicated in inflammatory pathways. The combination of the dimethylamino group and the methanesulfonyl group appears to synergistically enhance binding affinity to target proteins, making this compound a potential lead for further development. Additionally, its structural features may offer advantages in terms of selectivity over existing therapeutic agents.
The synthesis of this compound involves multi-step organic reactions, each requiring precise control over reaction conditions to ensure high yield and purity. Key steps include nucleophilic substitution reactions, protecting group strategies, and sulfonation processes. Advanced synthetic techniques such as flow chemistry have been explored to improve scalability and reproducibility in the production of this molecule.
From a regulatory perspective, ensuring compliance with Good Manufacturing Practices (GMP) is essential for any pharmaceutical candidate like {1-[3-(Dimethylamino)propyl]-2-methanesulfonyl-1H-imidazol-5-yl}methanol. Rigorous quality control measures must be implemented throughout the synthesis and purification process to meet stringent safety and efficacy standards. Collaborative efforts between synthetic chemists, analytical scientists, and regulatory experts are crucial for navigating these challenges effectively.
The potential applications of this compound extend beyond traditional pharmaceuticals. Researchers are exploring its utility in materials science, particularly as a building block for designing novel polymers and functional materials. The unique structural features of imidazole derivatives make them attractive candidates for applications in coordination chemistry and catalysis.
Future directions in research on {1-[3-(Dimethylamino)propyl]-2-methanesulfonyl-1H-imidazol-5-yl}methanol may include investigating its interactions with other biological targets and exploring novel synthetic pathways for derivative compounds. Advances in high-throughput screening technologies could accelerate the discovery of new analogs with enhanced pharmacological properties. Additionally, integrating machine learning models into drug design processes may help predict optimal modifications based on large datasets of biological activity.
In conclusion, {1-[3-(Dimethylamino)propyl]-2-methanesulfonyl-1H-imidazol-5-yl}methanol (CAS No: 1221341-54-3) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, combined with recent advancements in computational modeling and synthetic chemistry, position it as a valuable tool for developing new therapeutic agents. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in addressing complex medical challenges.
1221341-54-3 ({1-[3-(Dimethylamino)propyl]-2-methanesulfonyl-1H-imidazol-5-yl}methanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)